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Introduction: The Significance of Isotopic Labeling
with Dimethyl Sulfoxide-13C2
In the landscape of modern scientific research, precision and accuracy are paramount. The

ability to trace, quantify, and elucidate molecular structures and metabolic pathways is

fundamental to advancements in drug development, proteomics, and metabolomics. It is in this

context that stable isotope-labeled compounds, such as Dimethyl sulfoxide-13C2
((¹³CH₃)₂SO), emerge as indispensable tools. This guide provides an in-depth technical

overview of Dimethyl sulfoxide-13C2, a non-radioactive, isotopically enriched variant of the

widely used polar aprotic solvent, Dimethyl sulfoxide (DMSO).[1][2]

Unlike its unlabeled counterpart, Dimethyl sulfoxide-13C2 has its two methyl carbons

substituted with the stable carbon-13 (¹³C) isotope.[3][4] This seemingly subtle modification

provides a distinct mass signature that allows for its unambiguous identification and

differentiation from the naturally abundant ¹²C-containing molecules. The natural abundance of

¹³C is only about 1.1%, making compounds intentionally enriched with ¹³C highly valuable for

applications where background noise from naturally occurring isotopes needs to be minimized.

[5][6][7][8][9] This guide will delve into the core physicochemical properties of Dimethyl
sulfoxide-13C2, its synthesis and characterization, and its critical applications in nuclear

magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and as a metabolic tracer.
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Physicochemical Properties of Dimethyl Sulfoxide-
13C2
A thorough understanding of the physicochemical properties of Dimethyl sulfoxide-13C2 is

essential for its effective application in experimental design. While many of its physical

properties are similar to unlabeled DMSO, the key difference lies in its molecular weight.

Molecular Weight Calculation
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

For Dimethyl sulfoxide-13C2, the molecular formula is (¹³CH₃)₂SO.[3]

The calculation is as follows:

Carbon-13 (¹³C): The atomic mass of Carbon-13 is approximately 13.00335 atomic mass

units (amu).[5][10]

Hydrogen (H): The standard atomic weight of hydrogen is approximately 1.008 amu.[11][12]

[13]

Sulfur (S): The standard atomic weight of sulfur is approximately 32.066 amu.[14][15][16]

Oxygen (O): The standard atomic weight of oxygen is approximately 15.999 amu.[17][18][19]

Molecular Weight = (2 x Atomic Weight of ¹³C) + (6 x Atomic Weight of H) + (1 x Atomic Weight

of S) + (1 x Atomic Weight of O) Molecular Weight = (2 x 13.00335) + (6 x 1.008) + (1 x 32.066)

+ (1 x 15.999) Molecular Weight ≈ 26.0067 + 6.048 + 32.066 + 15.999 Molecular Weight ≈

80.1197 amu

For practical laboratory use, this value is often rounded. Commercial suppliers typically list the

molecular weight as 80.12 g/mol .[3][4][20]

Key Physicochemical Data
The following table summarizes the key quantitative data for Dimethyl sulfoxide-13C2 for

easy reference and comparison.
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Property Value Source

Molecular Formula (¹³CH₃)₂SO [3]

Molecular Weight 80.12 g/mol [3][4][20]

CAS Number 136321-15-8 [3][4]

Isotopic Purity Typically ≥99 atom % ¹³C [21]

Appearance Colorless liquid [2]

Density 1.129 g/mL at 25 °C [21]

Melting Point 18.4 °C [21]

Boiling Point 189 °C [21]

Flash Point 85 °C (closed cup) [21]

Refractive Index n20/D 1.479 [21]

Synthesis and Analytical Characterization
The production of high-purity Dimethyl sulfoxide-13C2 is a multi-step process that requires

specialized facilities.

Synthesis Overview
The synthesis of ¹³C-labeled compounds starts with a highly enriched source of ¹³C, often in the

form of ¹³C-methane or ¹³C-carbon monoxide.[6] These precursors are then used in subsequent

chemical reactions to build the desired molecular scaffold. The production of Dimethyl
sulfoxide-13C2 involves the synthesis of ¹³C-labeled methylating agents, which are then

reacted with a sulfur-containing precursor, followed by oxidation to the sulfoxide.
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Caption: Generalized synthesis workflow for Dimethyl sulfoxide-13C2.

Analytical Characterization for Quality Control
Ensuring the chemical and isotopic purity of Dimethyl sulfoxide-13C2 is critical for its reliable

use in research. A combination of analytical techniques is employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure and assess the degree of ¹³C enrichment. In the ¹H NMR spectrum, the

coupling between the protons and the attached ¹³C nucleus provides direct evidence of

labeling.

Mass Spectrometry (MS): MS is used to determine the molecular weight and confirm the

isotopic distribution. The mass spectrum of Dimethyl sulfoxide-13C2 will show a molecular

ion peak at m/z corresponding to the ¹³C-enriched molecule, which is two mass units higher

than unlabeled DMSO.[21]

Key Applications in Scientific Research
The unique properties of Dimethyl sulfoxide-13C2 make it a valuable tool in a variety of

research applications.

NMR Spectroscopy
In ¹³C NMR spectroscopy, Dimethyl sulfoxide-13C2 can be used as a reference standard or

as a solvent for samples that are insoluble in other deuterated solvents. Its distinct ¹³C chemical

shift provides a clear reference point. When used as a solvent, its signal can be easily

distinguished from the signals of the analyte.
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Mass Spectrometry
Dimethyl sulfoxide-13C2 is widely used as an internal standard in quantitative mass

spectrometry-based assays, such as in proteomics and drug metabolism studies. Since it is

chemically identical to its unlabeled counterpart, it co-elutes during chromatographic separation

and exhibits similar ionization efficiency. However, its higher mass allows it to be distinguished

from the unlabeled analyte, enabling accurate quantification.

Sample Preparation

Analysis

Quantification

Analyte

Mix

DMSO-¹³C₂ (Internal Standard)

Liquid Chromatography (LC)

Mass Spectrometry (MS)

Calculate Peak Area Ratio
(Analyte / Internal Standard)
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Caption: Workflow for using DMSO-¹³C₂ as an internal standard in LC-MS.

Metabolic Tracer Studies
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In metabolic research, ¹³C-labeled compounds are used to trace the fate of molecules through

biochemical pathways.[5] While DMSO itself is not a primary metabolite, its ¹³C-labeled methyl

groups can potentially be transferred in certain biological systems, allowing researchers to

study methylation reactions.

Experimental Protocol: Preparation of an Internal
Standard Stock Solution for LC-MS
The following is a detailed, step-by-step methodology for preparing a Dimethyl sulfoxide-
13C2 internal standard stock solution for use in a quantitative LC-MS assay.

Objective: To prepare a 1 mg/mL stock solution of Dimethyl sulfoxide-13C2 in acetonitrile.

Materials:

Dimethyl sulfoxide-13C2 (≥99 atom % ¹³C)

LC-MS grade acetonitrile

Calibrated analytical balance

Class A volumetric flasks (1 mL and 10 mL)

Calibrated micropipettes

Amber glass vials for storage

Procedure:

Equilibration: Allow the vial of Dimethyl sulfoxide-13C2 and the solvent to equilibrate to

room temperature before opening to prevent condensation.

Weighing: Accurately weigh approximately 10 mg of Dimethyl sulfoxide-13C2 into a clean,

dry weighing boat. Record the exact weight.

Dissolution: Carefully transfer the weighed Dimethyl sulfoxide-13C2 to a 10 mL Class A

volumetric flask.
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Solubilization: Add approximately 5 mL of LC-MS grade acetonitrile to the volumetric flask.

Gently swirl the flask to dissolve the solid completely.

Dilution to Volume: Once the solid is fully dissolved, bring the solution to the 10 mL mark with

acetonitrile. Cap the flask and invert it several times to ensure the solution is homogeneous.

This is your 1 mg/mL (based on the exact weight) stock solution.

Storage: Transfer the stock solution to a labeled amber glass vial and store it at the

recommended temperature (typically 2-8 °C) to minimize evaporation and degradation.

Self-Validation:

The use of calibrated equipment (balance, flasks, pipettes) ensures accuracy.

The use of high-purity, LC-MS grade solvent minimizes interference.

Proper storage conditions maintain the stability of the standard.

Conclusion
Dimethyl sulfoxide-13C2 is a powerful and versatile tool for researchers in chemistry, biology,

and medicine. Its well-defined physicochemical properties, particularly its distinct molecular

weight, coupled with its chemical similarity to unlabeled DMSO, make it an ideal internal

standard for quantitative analysis and a valuable compound for isotopic labeling studies. The

rigorous synthesis and characterization processes ensure the high purity and reliability required

for sensitive analytical applications. By understanding the principles behind its use and

adhering to best practices in experimental design and execution, researchers can leverage the

unique advantages of Dimethyl sulfoxide-13C2 to achieve more accurate and reproducible

results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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